![molecular formula C20H20N2O3 B7691428 N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamide](/img/structure/B7691428.png)
N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamide, also known as Ethoxyquinoline, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. Ethoxyquinoline is a derivative of quinoline, which is a heterocyclic aromatic compound.
Mechanism of Action
The mechanism of action of N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamideine is not fully understood. However, it has been suggested that it may act as an antioxidant, preventing the formation of free radicals that can damage cells and contribute to the development of various diseases.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamideine has been shown to have several biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamideine for lab experiments is its low toxicity. It has been shown to be relatively safe for use in animal studies, with no significant adverse effects reported. However, one limitation of N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamideine is its poor solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamideine. One area of interest is its potential use as a therapeutic agent for various diseases. Further studies are needed to determine the optimal dosage and administration route for N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamideine in humans. Another area of interest is the development of new synthetic methods for N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamideine that may improve its solubility and bioavailability. Additionally, the potential use of N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamideine as a fluorescent probe for detecting various biomolecules is an area of active research.
Synthesis Methods
N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamideine can be synthesized through a multi-step process that involves the condensation of 2-hydroxy-3-quinolinecarboxaldehyde with 4-ethoxyaniline in the presence of acetic acid and sodium acetate. The resulting product is then treated with acetic anhydride and pyridine to yield N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamideine.
Scientific Research Applications
N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamideine has been extensively studied for its potential applications in various fields of scientific research. It has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
Properties
IUPAC Name |
N-(4-ethoxyphenyl)-N-[(2-oxo-1H-quinolin-3-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O3/c1-3-25-18-10-8-17(9-11-18)22(14(2)23)13-16-12-15-6-4-5-7-19(15)21-20(16)24/h4-12H,3,13H2,1-2H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTFSEVMBIAMRNW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N(CC2=CC3=CC=CC=C3NC2=O)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.